Cas no 39478-78-9 (5-Bromo-2-methylaniline)
5-Bromo-2-methylaniline structure
5-Bromo-2-methylaniline Properties
Names and Identifiers
-
- 5-bromo-2-methyl-Benzenamine
- 2-Amino-4-Bromotoluene
- 5-Bromo-2-methylaniline
- 5-bromo-2-methyl-aniline
- 4-bromo-2-aminotoluene
- 4-bromo-o-toluidine
- 5-Brom-2-methyl-anilin
- 5-Bromo-2-methylbenzenamine
- 5-Bromo-2-methyl-phenylamine
- 5-Bromo-o-toluidine
- BENZENAMINE, 5-BROMO-2-METHYL-
- 5-bromo-2-methyl aniline
- 3-bromo-6-methylaniline
- zlchem 583
- PubChem3801
- 2-methyl-5-bromoaniline
- 5-bromo-2-methylphenylamine
- ASISCHEM D51353
- KSC581I0J
- Benzenamine,5-bromo-2-methyl-
- 5-Bromo-2-meth
- CS-W002694
- AM20050143
- W-106427
- FT-0611100
- AKOS000104394
- Nitrosylsulfuricacid
- InChI=1/C7H8BrN/c1-5-2-3-6(8)4-7(5)9/h2-4H,9H2,1H
- A6604
- DTXSID00192616
- EN300-43360
- NS00030581
- STR08477
- 5-Bromo-2-methyl-phenylamine;5-Bromo-2-methylaniline
- AC-1789
- 39478-78-9
- EINECS 254-467-2
- PS-3405
- SY017942
- SCHEMBL260203
- 5-Bromo-2-methylaniline, 97%
- MFCD00800678
- RXQNKKRGJJRMKD-UHFFFAOYSA-N
- B3687
- +Expand
-
- MFCD00800678
- RXQNKKRGJJRMKD-UHFFFAOYSA-N
- 1S/C7H8BrN/c1-5-2-3-6(8)4-7(5)9/h2-4H,9H2,1H3
- BrC1C([H])=C([H])C(C([H])([H])[H])=C(C=1[H])N([H])[H]
Computed Properties
- 184.98400
- 1
- 1
- 0
- 184.98401 g/mol
- 9
- 94.9
- 0
- 0
- 0
- 0
- 0
- 1
- 1.5
- nothing
- 0
- 26
- 186.05
Experimental Properties
- 2.92090
- 26.02000
- n20/D 1.614(lit.)
- 139°C/17mmHg(lit.)
- 33 °C (lit.)
- Fahrenheit: 230 ° f
Celsius: 110 ° c - liquid
- Not determined
- 1.49 g/mL at 25 °C(lit.)
5-Bromo-2-methylaniline Security Information
- GHS07
- 3
- S26;S37/39
- S26-S36-S37/39
- R20/21/22; R36/37/38
- Xn
- NONH for all modes of transport
- H302,H312,H315,H319,H332,H335
- P261,P280,P305+P351+P338
- warning
- Store at room temperature
- 20/21/22-36/37/38
- Warning
5-Bromo-2-methylaniline Customs Data
- 2921420090
-
China Customs Code:
2921430090Overview:
2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union
Summary:
HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
5-Bromo-2-methylaniline Price
5-Bromo-2-methylaniline Suppliers
Hubei Baidu Chemistry Co.,Ltd.
Audited Supplier
(CAS:39478-78-9)
PENG XING
18871490324
1400878899@qq.com
JIANG SU RUN FENG HE CHENG Technology Co., Ltd.
Audited Supplier
(CAS:39478-78-9)
CAI JING LI
18662931390
507167383@qq.com
Wuhan Newgreat Chemical Co., Ltd
Audited Supplier
(CAS:39478-78-9)
ZHANG JING LI
18502781673
new_great@163.com
Hubei Changxinsheng Pharm Co.,Ltd
Audited Supplier
(CAS:39478-78-9)
WU JING LI
18971238634
2189484023@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:39478-78-9)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:39478-78-9)
TANG SI LEI
15026964105
2881489226@qq.com
5-Bromo-2-methylaniline Related Literature
-
1. LV.—The formation of diazoamino-compounds from β-naphthylamineGeorge Marshall Norman J. Chem. Soc. Trans. 1919 115 673
-
2. CCXX.—The reactions of thiocarbonyl chloride. Part I. Reaction with aromatic primary aminocompoundsGeorge Malcolm Dyson,Herbert John George J. Chem. Soc. Trans. 1924 125 1702
-
3. 273. Reactions between hexamethylenetetramine and phenolic compounds. Part I. A new method for the preparation of 3- and 5-aldehydosalicylic acidsJ. C. Duff,E. J. Bills J. Chem. Soc. 1932 1987
-
4. XCVIII.—Influence of substitution on the formation of diazoamines and aminoazo-compounds. Part IV. 5-Bromo-as(4)-dimethyl-2 : 4-diaminotolueneGilbert Thomas Morgan,Arthur Clayton J. Chem. Soc. Trans. 1905 87 944
-
5. XLVII.—Derivatives of bromotolylhydrazinesFrederick Daniel Chattaway,George Dufour Hodgson J. Chem. Soc. Trans. 1916 109 582
-
Roymon Joseph,Eric Masson Org. Biomol. Chem. 2013 11 3116
-
7. 96. The structure of aromatic compounds. Part IINeil Campbell,W. Anderson,J. Gilmore J. Chem. Soc. 1940 446
-
8. 243. Thio-o-toluidine. Its preparation by synthesis and by the action of sulphur on o-toluidine in the presence of lithargeHerbert H. Hodgson,Horace V. France J. Chem. Soc. 1934 1140
-
9. 134. Attempts to find new chemotherapeutic amidines. Part VIIJ. O. Harris J. Chem. Soc. 1947 690
-
A. J. Mears,S. H. Oakeshott,S. G. P. Plant J. Chem. Soc. 1934 272
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:39478-78-9)5-Bromo-2-methylaniline
99%
1kg
213.0
atkchemica
(CAS:39478-78-9)5-Bromo-2-methylaniline
95%+
1g/5g/10g/100g
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